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Compound of Interest

Compound Name: beta-Isatropic acid

Cat. No.: B1658104

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Experimental data on beta-lsatropic acid is limited in publicly available scientific
literature. The following guide provides computed data from established chemical databases,
supplemented with generalized experimental protocols and information on related compounds
to serve as a reference for research and development.

Introduction

beta-Isatropic acid, systematically known as (1S,4S)-4-phenyl-2,3-dihydro-1H-naphthalene-
1,4-dicarboxylic acid, is a dicarboxylic acid derivative of a partially saturated naphthalene core.
Its chemical structure suggests potential applications in medicinal chemistry and materials
science, where naphthalene-based compounds are of significant interest. This document aims
to provide a detailed overview of its known physicochemical properties and general
methodologies for their experimental determination.

Physicochemical Properties

Quantitative data for beta-Isatropic acid is primarily based on computational models. These
predicted values offer a valuable starting point for experimental design and characterization.
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Property Value Source

(1S,4S)-4-phenyl-2,3-dihydro-
IUPAC Name 1H-naphthalene-1,4- PubChem[1]

dicarboxylic acid

Molecular Formula C18H1604 PubChem[1]
Molecular Weight 296.3 g/mol PubChem[1]
XLogP3 (Computed) 2.9 PubChem[1]
Hydrogen Bond Donors 2 PubChem[1]
Hydrogen Bond Acceptors 4 PubChem[1]
Rotatable Bond Count 3 PubChem[1]
Exact Mass 296.10485899 Da PubChem[1]
Topological Polar Surface Area  74.6 A2 PubChem[1]
Heavy Atom Count 22 PubChem[1]
CAS Number 596-56-5 PubChem[1]

Note: Experimental values for properties such as melting point, boiling point, solubility, and pKa
are not readily available in the surveyed literature.

General Experimental Protocols for
Physicochemical Characterization

The following are generalized protocols that can be adapted for the experimental determination
of the key physicochemical properties of beta-lsatropic acid.

3.1. Melting Point Determination
The melting point of a solid organic compound is a crucial indicator of its purity.

o Apparatus: Capillary tubes, thermometer, and a melting point apparatus (e.g., Thiele tube or
digital melting point device).
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e Procedure:

o Asmall, finely powdered sample of the dry compound is packed into a capillary tube
sealed at one end.

o The capillary tube is placed in the heating block of the melting point apparatus along with
a thermometer.

o The sample is heated gradually, and the temperature range from the first appearance of
liquid to the complete melting of the solid is recorded as the melting point range.

3.2. Boiling Point Determination

As beta-Isatropic acid is a solid at room temperature, its boiling point is expected to be high
and may be accompanied by decomposition. Determination would likely be performed under
reduced pressure.

o Apparatus: Small-scale distillation apparatus or a Thiele tube setup, heat source,
thermometer, and a vacuum source if determining boiling point at reduced pressure.

e Procedure (Capillary Method):

[¢]

A small amount of the substance is placed in a fusion tube.

[¢]

A capillary tube, sealed at one end, is inverted and placed into the fusion tube.

[e]

The setup is heated until a steady stream of bubbles emerges from the open end of the
capillary tube.

[e]

The heat source is removed, and the temperature at which the liquid is drawn back into
the capillary tube is recorded as the boiling point.

3.3. Solubility Determination

Solubility is determined by adding a solute to a solvent until saturation is reached at a specific
temperature.
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e Apparatus: Vials, analytical balance, a constant temperature bath, and an analytical method
for concentration measurement (e.g., UV-Vis spectroscopy or HPLC).

e Procedure:

o An excess amount of beta-Isatropic acid is added to a known volume of the solvent (e.g.,
water, ethanol, DMSO).

o The mixture is agitated in a constant temperature bath for a sufficient time to reach
equilibrium.

o The saturated solution is filtered to remove any undissolved solid.

o The concentration of the dissolved solute in the filtrate is determined using a suitable
analytical technique. The solubility of carboxylic acids in organic solvents can be
influenced by the presence of water.

3.4. pKa Determination
The acid dissociation constant (pKa) is a measure of the acidity of a compound.

o Apparatus: pH meter, burette, beaker, and a standardized solution of a strong base (e.g.,
NaOH).

e Procedure (Potentiometric Titration):

o A known amount of beta-Isatropic acid is dissolved in a suitable solvent (often a co-
solvent system like water-ethanol).

o A standardized solution of NaOH is gradually added to the acidic solution.
o The pH of the solution is measured after each addition of the base.
o Aftitration curve is generated by plotting the pH versus the volume of base added.

o The pKa can be determined from the pH at the half-equivalence point(s) on the titration
curve.
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Workflow for Physicochemical Characterization

The following diagram illustrates a general workflow for the experimental determination of the

physicochemical properties of a solid organic acid like beta-Isatropic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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